Cas no 215045-77-5 (Acetic acid,aminocyano-, butyl ester (9CI))

• Product Name: Acetic acid,aminocyano-, butyl ester (9CI)
• CAS No: 215045-77-5
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 243032
• Update Time: 2024-01-26

Acetic acid,aminocyano-, butyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,aminocyano-, butyl ester (9CI)
• Acetic acid, aminocyano-, butyl ester (9CI)

• Inchi： 1S/C7H12N2O2/c1-2-3-4-11-7(10)6(9)5-8/h6H,2-4,9H2,1H3
• InChI Key： CIQYKHFDJSHRDK-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C(N)C#N

Computed Properties

• Exact Mass: 156.09
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1A^2